Cas no 1806450-96-3 (1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene)

• Product Name: 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene
• CAS No: 1806450-96-3
• MF: C₉H₈F₄S
• MW: 224.218435287476
• CID: 5001379
• Update Time: 2025-06-20

1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene

• Inchi： 1S/C9H8F4S/c1-5-3-7(10)6(2)8(4-5)14-9(11,12)13/h3-4H,1-2H3
• InChI Key： COGSYCLFQILHGB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C)C=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3

Additional information on 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene

Introduction to 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene (CAS No. 1806450-96-3)

1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene, identified by the chemical compound code CAS No. 1806450-96-3, is a fluorinated aromatic heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both methyl and trifluoromethylthio substituents, which contribute to its unique electronic and steric properties. The structural configuration of this benzene derivative positions it as a promising candidate for further exploration in medicinal chemistry, particularly in the development of novel bioactive agents.

The molecular structure of 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene consists of a benzene ring substituted with a fluorine atom at the 2-position, two methyl groups at the 1- and 4-positions, and a trifluoromethylthio group at the 6-position. This specific arrangement imparts distinct physicochemical properties, including enhanced lipophilicity and metabolic stability, which are critical factors in drug design. The presence of fluorine and trifluoromethylthio groups also influences the compound's interaction with biological targets, making it an attractive scaffold for modulating biological activity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles and binding affinity to biological receptors. 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene exemplifies this trend, as its structural features align well with the principles of modern drug discovery. The trifluoromethylthio group, in particular, has been shown to enhance binding interactions by increasing electron density and reducing steric hindrance. This makes it a valuable building block for designing molecules with improved efficacy and selectivity.

Recent studies have highlighted the potential applications of 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene in the development of therapeutic agents targeting various diseases. For instance, researchers have explored its utility in creating inhibitors for enzymes involved in cancer metabolism. The fluorine atom at the 2-position of the benzene ring can participate in hydrogen bonding interactions with key residues in enzyme active sites, thereby enhancing binding affinity. Additionally, the methyl groups at the 1- and 4-positions contribute to hydrophobic interactions, further stabilizing the enzyme-inhibitor complex.

The trifluoromethylthio group at the 6-position adds another layer of complexity to the compound's biological activity. This moiety has been reported to influence both metabolic stability and pharmacokinetic properties. By increasing lipophilicity while maintaining metabolic resistance, 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene offers a favorable balance for drug-like characteristics. These properties make it an appealing candidate for further optimization in hit-to-drug development pipelines.

Moreover, 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene has been investigated for its potential role in agrochemical applications. Fluorinated aromatic compounds are known for their efficacy as pesticides due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. The structural features of this compound suggest that it may exhibit similar properties, making it a promising candidate for developing novel crop protection agents.

In conclusion,1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene (CAS No. 1806450-96-3) represents a fascinating molecule with diverse potential applications in pharmaceuticals and agrochemicals. Its unique structural configuration and favorable physicochemical properties position it as a valuable scaffold for drug discovery efforts aimed at developing novel bioactive agents. As research continues to uncover new therapeutic targets and mechanisms, compounds like 1,4-Dimethyl-2-fluoro-6-(trifluoromethylthio)benzene are likely to play an increasingly important role in addressing unmet medical needs.